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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B118952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of isodecyl diphenyl phosphate (IDDP) and

triphenyl phosphate (TPP), two common organophosphate esters utilized as plasticizers and

flame retardants. The following sections detail their physical and chemical properties,

performance characteristics, and toxicological profiles, supported by experimental data and

standardized testing protocols.

Chemical and Physical Properties
A fundamental comparison of the key chemical and physical properties of IDDP and TPP is

presented in Table 1. These properties influence their processing characteristics, compatibility

with various polymers, and performance in final formulations.
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Property
Isodecyl Diphenyl
Phosphate (IDDP)

Triphenyl Phosphate (TPP)

CAS Number 29761-21-5[1][2] 115-86-6[3]

Chemical Formula C22H31O4P[4][5] C18H15O4P[3]

Molecular Weight 390.45 g/mol [4][5] 326.288 g/mol [3]

Appearance
Viscous, clear, colorless to

pale yellow liquid[1][4][6]
Colorless solid[3][7]

Phosphorus Content ~7.9%[5] ~9.5%

Density
~1.070 - 1.080 g/cm³ at

20°C[5][6]
1.184 g/mL at 25°C[3]

Melting Point -34.9°C to -35°C[2][5] 48 to 50°C[3]

Boiling Point
> 250°C[6]; 245°C

(decomposes) at 10 mmHg[5]
244°C at 10 mmHg[3]

Flash Point > 200°F (>93.3°C)[2] 220°C[3]

Water Solubility
Insoluble; 11.2 µg/L at

23.5°C[1][2][5]

Practically insoluble; 1.9 mg/L

at 25°C[8]

Viscosity 25-30 mPa·s at 25°C[5] Not applicable (solid at 25°C)

Vapor Pressure 0.000016 mmHg[2] 1 mmHg at 193°C[3]

Performance as a Plasticizer
The efficacy of a plasticizer is determined by its ability to enhance the flexibility, durability, and

processability of a polymer. Both IDDP and TPP are utilized for these purposes, often in

conjunction with their flame-retardant properties.

Isodecyl Diphenyl Phosphate (IDDP):

IDDP is recognized for its excellent plasticizing properties, particularly in polyvinyl chloride

(PVC) and other resins like acrylics and vinyls.[9][10] Its key performance advantages include:
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Low Volatility: This ensures minimal material loss during high-temperature processing and

throughout the product's lifespan, contributing to consistent performance and product

integrity.[6][9][10]

High Thermal Stability: IDDP is suitable for applications requiring high-temperature

resistance.[4][6]

Good Cold Resistance: It helps maintain the flexibility and integrity of materials in low-

temperature environments, preventing them from becoming brittle.[9][10]

Versatility: IDDP is compatible with a wide range of polymers, including PVC, rubber,

polyurethanes, and coatings, enhancing their flexibility and durability.[4][6][11]

Triphenyl Phosphate (TPP):

TPP functions as both a plasticizer and a flame retardant in a variety of materials, including

PVC, cellulose nitrate, and other plastics.[3][7][12][13]

Plasticizing Efficiency: It increases the flexibility and workability of plastic materials, making it

suitable for films, coatings, and molded parts.[13]

Flame Retardancy: The phosphorus content in TPP contributes to its effectiveness as a

flame retardant by promoting char formation during combustion.[13]

Compatibility: TPP is soluble in most lacquers, solvents, and oils, and is compatible with

various resins such as phenolic and cellulose resins.[7][12]

A comparative summary of their performance characteristics is provided in Table 2.
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Performance Metric
Isodecyl Diphenyl
Phosphate (IDDP)

Triphenyl Phosphate (TPP)

Primary Function
Plasticizer, Flame Retardant[4]

[6]

Flame Retardant, Plasticizer[3]

[7][13]

Key Advantages

Low volatility, high thermal

stability, good cold flexibility[6]

[9]

Effective flame retardancy,

good compatibility with various

resins[7][13]

Common Applications

PVC, wire and cable

insulation, coatings,

adhesives, sealants[6][10][11]

Electronic equipment, PVC,

hydraulic fluids, lacquers,

varnishes, nail polish[3][12][14]

Limitations
Lower phosphorus content

compared to TPP

Poorer cold resistance,

potential for migration[15]

Experimental Protocols for Performance Evaluation
To quantitatively assess the performance of plasticizers like IDDP and TPP, several

standardized experimental protocols are employed.

Evaluation of Plasticizer Efficiency (Tensile Properties)
This protocol is based on the principles outlined in ASTM D2284 for testing the tensile

properties of flexible PVC compositions.[16]

Objective: To determine the effect of the plasticizer on the mechanical properties of a polymer,

such as tensile strength, elongation at break, and modulus of elasticity.

Methodology:

Sample Preparation:

Prepare a master batch of the polymer (e.g., PVC resin) with a heat stabilizer.

Divide the master batch into several portions.
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Add varying concentrations of the plasticizer (IDDP or TPP) to each portion and mix

thoroughly until a homogenous plastisol is formed.[17]

Cast the plastisol into sheets of a specified thickness (e.g., 2 mm) using a two-roll mill at a

set temperature (e.g., 160°C).[18]

Press the sheets in a mold under high pressure and temperature (e.g., 10 MPa at 175°C

for 5 minutes), followed by cold pressing.[18]

Cut the cured sheets into standardized dumbbell-shaped specimens.

Condition the specimens in a controlled environment (e.g., 23 ± 2°C and 50 ± 10% relative

humidity) for a specified period before testing.

Tensile Testing:

Conduct the tensile test using a universal testing machine.

Mount the specimen in the grips of the machine.

Apply a tensile load at a constant rate of crosshead speed until the specimen fails.

Record the tensile strength (the maximum stress applied during the test), elongation at

break (the extent to which the material stretches before breaking), and the modulus of

elasticity (a measure of stiffness).[16]

Thermogravimetric Analysis (TGA)
Objective: To evaluate the thermal stability and volatility of the plasticized polymer.

Methodology:

Sample Preparation: Prepare a small, uniform sample of the plasticized polymer.

TGA Measurement:

Place the sample in a TGA instrument.
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Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g.,

nitrogen).[18]

Continuously measure the weight of the sample as a function of temperature.

The resulting TGA curve shows the temperature at which weight loss occurs, indicating the

onset of degradation and the volatility of the plasticizer.

Migration and Volatility Testing
Objective: To determine the amount of plasticizer that leaches out or evaporates from the

polymer over time.

Methodology (Activated Carbon Method):

Sample Preparation: Cut a sample of the plasticized polymer of known weight and surface

area.

Migration Test:

Place the sample in a container with activated carbon, ensuring the sample is surrounded

by but not in direct contact with the carbon.

Heat the container in an oven at a specified temperature (e.g., 70°C) for a set duration

(e.g., 24 hours).

After the specified time, remove the sample and weigh it again.

The weight loss of the sample corresponds to the amount of plasticizer that has migrated

or volatilized.

Toxicological Profile
The toxicological profiles of IDDP and TPP are a critical consideration for their application,

particularly in consumer products and materials with potential for human contact.

Isodecyl Diphenyl Phosphate (IDDP):
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The available toxicological data for IDDP is more limited compared to TPP.[19]

It is an organophosphate flame retardant that has been used as a replacement for phased-

out polybrominated diphenyl ethers.[19]

Studies have shown that IDDP can cause a significant decrease in serum cholinesterase

activity, which is a known effect of organophosphates.[19]

Some sources suggest that IDDP has low toxicity levels compared to other phosphates,

making it a preferred choice in certain industrial applications.[4] However, a comprehensive

toxicological database is still being developed.

Triphenyl Phosphate (TPP):

TPP has been more extensively studied, and there is a growing body of evidence concerning

its potential health effects.

Endocrine Disruption: Some studies suggest that TPP might interfere with the body's natural

hormones and has been found to exhibit estrogenic activity.[3][14]

Reproductive and Developmental Toxicity: Exposure to TPP has been linked to reproductive

and developmental toxicity in animal studies.[3][20]

Metabolic Disruption: Research indicates that TPP might contribute to the development of

obesity.[14]

Neurotoxicity: High or repeated exposure may lead to neurotoxic effects.[21]

Environmental Concerns: TPP is detected in the environment due to its widespread use.[3]

While it biodegrades relatively quickly, its continuous release is a concern. The European

Chemicals Agency considers TPP to be "very toxic" to aquatic life.[3]

A summary of the toxicological data is presented in Table 3.
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Toxicological Endpoint
Isodecyl Diphenyl
Phosphate (IDDP)

Triphenyl Phosphate (TPP)

Acute Oral Toxicity (LD50) Low; > 2000 mg/kg bw (rat)[22] Low; 3500 mg/kg (rat, oral)[3]

Primary Health Concerns Cholinesterase inhibition[19]

Endocrine disruption,

reproductive and

developmental toxicity,

neurotoxicity, metabolic

disruption[3][14][20]

Carcinogenicity

Not identified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA[23]

Moderate potential for

carcinogenicity based on

modeling[20]

Environmental Fate

Can leach from treated

materials and persist in the

environment[19]

Biodegrades relatively quickly

but is widely detected due to

high usage volume; very toxic

to aquatic life[3]

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the comparative evaluation of

plasticizers.
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Experimental Workflow for Plasticizer Evaluation

Formulation and Preparation

Performance Testing

Data Analysis and Comparison

Polymer and Additive
Compounding

Molding and Curing
(e.g., Hot Pressing)

Sample Conditioning
(ASTM Standards)

Mechanical Properties
(Tensile Strength, Elongation)

Thermal Stability
(TGA) Migration and Volatility

Quantitative Data Analysis

Comparative Evaluation of
IDDP vs. TPP

Click to download full resolution via product page

Caption: A generalized workflow for the preparation, testing, and comparative analysis of

plasticized polymer formulations.
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The choice between isodecyl diphenyl phosphate and triphenyl phosphate as a plasticizer

depends on the specific requirements of the application.

Isodecyl diphenyl phosphate (IDDP) is an excellent choice for applications demanding

high thermal stability, low volatility, and good performance at low temperatures. Its liquid form

at room temperature can also be an advantage for ease of processing. While current data

suggests lower toxicity compared to some other organophosphates, further research is

needed for a complete toxicological profile.

Triphenyl phosphate (TPP) is a highly effective flame retardant with good plasticizing

properties. However, growing concerns about its potential for endocrine disruption,

reproductive toxicity, and environmental impact necessitate careful consideration of its use,

especially in applications with a high potential for human exposure or environmental release.

For researchers and professionals in drug development, where biocompatibility and low toxicity

are paramount, the potential adverse health effects of TPP may warrant the consideration of

alternatives like IDDP or other, more thoroughly characterized, low-toxicity plasticizers. It is

crucial to consult the latest safety data sheets and regulatory information when selecting a

plasticizer for any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118952?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

